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Compound of Interest

Compound Name: Fluorescein hydrazide

Cat. No.: B011621

For Researchers, Scientists, and Drug Development Professionals

Fluorescein hydrazide is a versatile, reactive fluorogenic probe widely utilized for the
detection of specific analytes such as heavy metal ions and carbonyl compounds. Unlike its
parent compound, fluorescein, fluorescein hydrazide's core utility lies in its "pro-fluorescent”
nature. In its native state, it exists predominantly in a colorless, non-fluorescent spirolactam
form. Upon specific chemical reactions, this ring structure opens, yielding the highly
fluorescent, open-ring form of fluorescein, which results in a pronounced "turn-on" optical
signal.

This guide provides an in-depth overview of the key photophysical properties of fluorescein
hydrazide, its activation mechanisms, and detailed protocols for quantifying its molar
absorptivity and fluorescence quantum yield upon reaction.

Core Photophysical Properties

The defining characteristic of fluorescein hydrazide is that its quantitative optical properties,
such as molar absorptivity and quantum yield, are entirely dependent on the product formed
after reacting with a target analyte. The unreacted spirolactam form is essentially non-
absorbent in the visible spectrum and non-fluorescent. The values below are characteristic of
the fluorescent, open-ring product formed after activation.
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Property Value Conditions & Notes

Dependent on solvent and

specific reaction product. For
Excitation Wavelength (Aex) ~460 - 508 nm Hg2* complexes, values

around 460 nm and 502 nm

have been reported[1][2].

Dependent on solvent and
specific reaction product. For
Emission Wavelength (Aem) ~515 - 531 nm Hg?* complexes, values
around 520-523 nm are
common[1][2][3].

This value must be
experimentally determined for
the specific hydrazone or metal
complex formed. As a

Molar Absorptivity (€) To be determined reference, the parent
fluorescein molecule has a
molar absorptivity of
approximately 70,000 - 92,300
M~1cm~1[4].

This value is highly dependent
on the reaction product and
solvent environment. The
] ) unreacted form is non-
Quantum Yield (®F) To be determined

fluorescent. For reference, the
quantum yield of fluorescein in
0.1 M NaOH is approximately

0.89[5].

Signaling and Detection Mechanisms

Fluorescein hydrazide's function as a "turn-on" probe is primarily driven by two distinct
chemical reactions that induce the opening of its non-fluorescent spirolactam ring.
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Chelation-Enhanced Fluorescence (CHEF) with Metal lons: Certain metal ions, most notably
mercury (Hg?*), coordinate with the hydrazide and other atoms in the molecule. This binding
event triggers the irreversible opening of the spirolactam ring, converting the molecule into
its highly fluorescent, open-ring xanthene structure[1][6]. This mechanism allows for the
highly sensitive and selective detection of target metal ions[7][8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluorescein Hydrazide-Appended Metal-Organic Framework as a Chromogenic and
Fluorogenic Chemosensor for Mercury lons - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Shedding Light on Heavy Metal Contamination: Fluorescein-Based Chemosensor for
Selective Detection of Hg2+ in Water - PMC [pmc.ncbi.nim.nih.gov]

4. What is the molar extinction coefficient of fluorescein? | AAT Bioquest [aatbio.com]
5. researchgate.net [researchgate.net]

6. Fluorescein Hydrazide-Appended Metal-Organic Framework as a Chromogenic and
Fluorogenic Chemosensor for Mercury lons [mdpi.com]

7. Sensitive Colorimetric and Fluorescent Detection of Mercury Using Fluorescein
Derivations [scirp.org]

8. scirp.org [scirp.org]

To cite this document: BenchChem. [A Technical Guide to the Photophysical Properties of
Fluorescein Hydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011621#molar-absorptivity-and-quantum-yield-of-
fluorescein-hydrazide]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8510309/
https://www.mdpi.com/1420-3049/26/19/5773
https://www.scirp.org/journal/paperinformation?paperid=24556
https://www.scirp.org/pdf/OJAB20120300004_16101962.pdf
https://www.benchchem.com/product/b011621?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510309/
https://www.researchgate.net/publication/351714361_Mercury_speciation_at_trace_level_using_fluorescein_hydrazide_as_fluorescent_probe
https://pmc.ncbi.nlm.nih.gov/articles/PMC10970617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10970617/
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-the-molar-extinction-coefficient-of-fluorescein
https://www.researchgate.net/figure/Fluorescence-quantum-yields-and-absorption-and-emission-ranges-of-the-recommended_tbl2_250919767
https://www.mdpi.com/1420-3049/26/19/5773
https://www.mdpi.com/1420-3049/26/19/5773
https://www.scirp.org/journal/paperinformation?paperid=24556
https://www.scirp.org/journal/paperinformation?paperid=24556
https://www.scirp.org/pdf/OJAB20120300004_16101962.pdf
https://www.benchchem.com/product/b011621#molar-absorptivity-and-quantum-yield-of-fluorescein-hydrazide
https://www.benchchem.com/product/b011621#molar-absorptivity-and-quantum-yield-of-fluorescein-hydrazide
https://www.benchchem.com/product/b011621#molar-absorptivity-and-quantum-yield-of-fluorescein-hydrazide
https://www.benchchem.com/product/b011621#molar-absorptivity-and-quantum-yield-of-fluorescein-hydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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